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Compound of Interest

Compound Name: 2-(2,2-Difluorocyclopropyl)ethanol

Cat. No.: B180354 Get Quote

Disclaimer: This document provides a summary of available safety and handling information for

2-(2,2-Difluorocyclopropyl)ethanol. Due to the limited publicly available data for this specific

compound, information from related fluorinated alcohols has been included for general

guidance. This guide is intended for use by trained professionals in a laboratory or drug

development setting and should be supplemented with a thorough review of all available

literature and a comprehensive risk assessment before handling this chemical.

Chemical and Physical Properties
Specific, experimentally determined physical and chemical properties for 2-(2,2-
Difluorocyclopropyl)ethanol are not readily available in the public domain. The following

table includes basic identifiers and computed data for the closely related compound, 2-(2,2-

Difluoro-1-methyl-cyclopropyl)-ethanol, to provide an estimation of its characteristics.
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Property Value Source

Chemical Formula C₅H₈F₂O -

Molecular Weight 122.11 g/mol Supplier Data

CAS Number 117284-59-0 Supplier Data

Computed Molecular Weight 136.14 g/mol PubChem

Computed XLogP3 1.4 PubChem

Computed Hydrogen Bond

Donor Count
1 PubChem

Computed Hydrogen Bond

Acceptor Count
1 PubChem

Computed Rotatable Bond

Count
2 PubChem

Hazard Identification and Safety Information
Based on information from chemical suppliers, 2-(2,2-Difluorocyclopropyl)ethanol is
classified as a hazardous substance.

Signal Word: Danger

Hazard Pictograms:

Due to the limitations of the available data, pictograms are not displayed. However, the hazard

statements indicate the following risks:

Acute toxicity (oral and inhalation)

Skin irritation

Eye irritation

Respiratory irritation
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Hazard Statements:

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements:

A comprehensive set of precautionary statements is not available for this specific compound.

However, based on the hazard statements, the following general precautions are

recommended and are consistent with handling other hazardous fluorinated alcohols:

Category
Precautionary Statements (General
Guidance)

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a

To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-(2,2-
Difluorocyclopropyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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